Cas no 2138892-10-9 (2-{(benzyloxy)carbonylamino}-4-hydroxy-5-methoxypentanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-hydroxy-5-methoxypentanoic acid
• CAS No: 2138892-10-9
• MF: C₁₄H₁₉NO₆
• MW: 297.30376458168
• CID: 6432378
• PubChem ID: 165534018
• Update Time: 2025-05-26

2-{(benzyloxy)carbonylamino}-4-hydroxy-5-methoxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-4-hydroxy-5-methoxypentanoic acid
• 2138892-10-9
• EN300-1300023
• 2-{[(benzyloxy)carbonyl]amino}-4-hydroxy-5-methoxypentanoic acid

• Inchi： 1S/C14H19NO6/c1-20-9-11(16)7-12(13(17)18)15-14(19)21-8-10-5-3-2-4-6-10/h2-6,11-12,16H,7-9H2,1H3,(H,15,19)(H,17,18)
• InChI Key： PMORTQGRMQSIIQ-UHFFFAOYSA-N
• SMILES： OC(COC)CC(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 297.12123733g/mol
• Monoisotopic Mass: 297.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{(benzyloxy)carbonylamino}-4-hydroxy-5-methoxypentanoic acid

Recent Advances in the Study of 2-{(benzyloxy)carbonylamino}-4-hydroxy-5-methoxypentanoic acid (CAS: 2138892-10-9)

2-{(benzyloxy)carbonylamino}-4-hydroxy-5-methoxypentanoic acid (CAS: 2138892-10-9) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in the design of protease inhibitors, antimicrobial agents, and other therapeutic candidates. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications.

The compound's structure, featuring a benzyloxycarbonyl (Cbz) protecting group, a hydroxyl group, and a methoxy substituent, makes it a versatile building block in organic synthesis. Recent research has focused on optimizing its synthetic routes to improve yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, scalable synthesis of 2-{(benzyloxy)carbonylamino}-4-hydroxy-5-methoxypentanoic acid using a combination of solid-phase peptide synthesis and solution-phase chemistry. This advancement has facilitated its broader use in high-throughput screening and combinatorial chemistry.

In addition to its synthetic utility, 2-{(benzyloxy)carbonylamino}-4-hydroxy-5-methoxypentanoic acid has been investigated for its biological activities. A recent study in Bioorganic & Medicinal Chemistry Letters reported its role as a precursor in the development of novel HIV-1 protease inhibitors. The compound's hydroxyl and methoxy groups were found to enhance binding affinity to the protease active site, leading to improved inhibitory potency. These findings underscore its potential as a scaffold for antiviral drug design.

Further exploration of this compound has revealed its applicability in antimicrobial research. A 2024 study in Antimicrobial Agents and Chemotherapy highlighted its incorporation into peptidomimetics targeting bacterial cell wall synthesis. The resulting derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant pathogens. This research opens new avenues for addressing the global challenge of antibiotic resistance.

Beyond its direct therapeutic applications, 2-{(benzyloxy)carbonylamino}-4-hydroxy-5-methoxypentanoic acid has also been utilized in chemical biology tools. For example, a recent Nature Chemical Biology publication described its use in the development of activity-based probes for studying serine hydrolases. These probes enable real-time monitoring of enzyme activity in complex biological systems, providing valuable insights into disease mechanisms and drug targets.

In conclusion, 2-{(benzyloxy)carbonylamino}-4-hydroxy-5-methoxypentanoic acid (CAS: 2138892-10-9) represents a promising compound with diverse applications in drug discovery and chemical biology. Recent advancements in its synthesis and functionalization have expanded its utility, while its biological activities continue to inspire novel therapeutic strategies. Future research should focus on further elucidating its mechanism of action and exploring its potential in other disease areas, such as cancer and neurodegenerative disorders.